4-methoxy-N'-(4-methoxybenzoyl)benzohydrazide
Overview
Description
4-methoxy-N'-(4-methoxybenzoyl)benzohydrazide (MMBH) is a small organic molecule with a molecular weight of 270.4 g/mol. It is an aromatic compound with a benzoyl group at the end of the molecule. MMBH is used in a variety of scientific applications, such as organic synthesis, material science, and biochemistry. The synthesis of MMBH is relatively simple and can be done using a variety of methods.
Scientific Research Applications
Synthesis and Antimicrobial Activities
4-methoxy-N'-(4-methoxybenzoyl)benzohydrazide is a compound involved in the synthesis of various derivatives with potential antimicrobial applications. For instance, a series of 1,3,4-oxadiazole derivatives containing 5-chloro-2-methoxybenzohydrazide moieties were synthesized and showed significant antibacterial and antifungal activities against tested strains (Kumar et al., 2013). Additionally, derivatives like 2-bromo-5-methoxy-N'-[4-(aryl)-1,3-thiazol-2-yl]benzohydrazide have been reported for their analgesic, antifungal, antibacterial, and antiproliferative activities (Raj et al., 2007).
Structural and Molecular Studies
Structural studies of compounds related to 4-methoxy-N'-(4-methoxybenzoyl)benzohydrazide have been conducted to understand their molecular configurations and interactions. For instance, (E)-3-Bromo-N′-(4-methoxybenzylidene)benzohydrazide methanol solvate was synthesized, and its structure was analyzed, revealing important details about its molecular configuration (Cao, 2009).
Synthesis Processes and Characterization
The synthesis processes of derivatives of 4-methoxy-N'-(4-methoxybenzoyl)benzohydrazide have been extensively studied. These processes involve various reaction stages and yield compounds with diverse properties. For example, the synthesis of N'-benzylidenebenzohydrazide and N'-(4-methoxybenzylidene)benzohydrazide through condensation reactions demonstrated the versatility of this compound in chemical synthesis (Suzana et al., 2022).
Applications in Biological Activities
Derivatives of 4-methoxy-N'-(4-methoxybenzoyl)benzohydrazide have been studied for their potential biological activities. Compounds such as Schiff base derivatives have shown notable biological activities, including antibacterial, antifungal, antioxidant, and cytotoxic activities. These studies highlight the compound's potential in biomedical research and drug development (Sirajuddin et al., 2013).
Anticancer Potential
Research has indicated the potential anticancer properties of 4-methoxy-N'-(4-methoxybenzoyl)benzohydrazide derivatives. For example, novel Eugenol derivatives synthesized from 4-methoxy-N'-(4-methoxybenzoyl)benzohydrazide showed significant anticancer activity against breast cancer cells (Alam, 2022).
properties
IUPAC Name |
4-methoxy-N'-(4-methoxybenzoyl)benzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O4/c1-21-13-7-3-11(4-8-13)15(19)17-18-16(20)12-5-9-14(22-2)10-6-12/h3-10H,1-2H3,(H,17,19)(H,18,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUXDXIZZWGDSQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NNC(=O)C2=CC=C(C=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50293324 |
Source
|
| Record name | 1,2-Bis(4-methoxybenzoyl)hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50293324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Bis(4-methoxybenzoyl)hydrazine | |
CAS RN |
849-82-1 |
Source
|
| Record name | NSC88632 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88632 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,2-Bis(4-methoxybenzoyl)hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50293324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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